Cas no 1955548-90-9 ({1-azabicyclo3.2.1octan-5-yl}methanamine dihydrochloride)

• Product Name: {1-azabicyclo3.2.1octan-5-yl}methanamine dihydrochloride
• CAS No: 1955548-90-9
• MDL: MFCD29991636
• CID: 4631613
• PubChem ID: 122156646
• Update Time: 2025-05-28

{1-azabicyclo3.2.1octan-5-yl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {1-azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride
• {1-azabicyclo3.2.1octan-5-yl}methanamine dihydrochloride

• MDL： MFCD29991636

Additional information on {1-azabicyclo3.2.1octan-5-yl}methanamine dihydrochloride

Comprehensive Overview of {1-azabicyclo[3.2.1]octan-5-yl}methanamine Dihydrochloride (CAS No. 1955548-90-9)

{1-azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride (CAS No. 1955548-90-9) is a bicyclic organic compound with significant potential in pharmaceutical and biochemical research. Its unique azabicyclic structure makes it a valuable scaffold for drug discovery, particularly in targeting neurological and metabolic pathways. Researchers are increasingly focusing on this compound due to its structural versatility and potential applications in designing novel therapeutics.

The compound’s molecular framework features a bridged 1-azabicyclo[3.2.1]octane core, which is known for its conformational rigidity and ability to interact with biological targets. The dihydrochloride salt form enhances its solubility and stability, making it suitable for in vitro and in vivo studies. Recent advancements in medicinal chemistry have highlighted the importance of such bicyclic amines in developing central nervous system (CNS) agents, aligning with the growing interest in neurodegenerative disease research.

One of the most searched questions in scientific databases revolves around the synthetic routes for 1955548-90-9. Current literature suggests multi-step protocols involving reductive amination or ring-closing strategies to construct the azabicyclic core. The compound’s chirality also opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis. These methods are frequently discussed in organic chemistry forums, reflecting the compound’s relevance in modern synthetic challenges.

From a drug development perspective, {1-azabicyclo[3.2.1]octan-5-yl}methanamine derivatives are being explored for their receptor-binding profiles. Computational studies, including molecular docking and QSAR modeling, predict affinity for G-protein-coupled receptors (GPCRs), a key focus area in precision medicine. This aligns with industry trends toward targeted therapies, particularly for conditions like Parkinson’s and depression, where GPCR modulation is critical.

The pharmacokinetic properties of 1955548-90-9 are another area of active investigation. Its logP and pKa values suggest moderate blood-brain barrier permeability, a desirable trait for CNS drug candidates. Researchers are also evaluating its metabolic stability using liver microsome assays, a standard practice in ADME screening. These studies are often cited in pharmacology webinars, addressing common queries about compound optimization.

In the context of green chemistry, efforts to synthesize {1-azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride using catalytic methods or biocatalysis are gaining traction. This responds to the rising demand for sustainable synthesis in the pharmaceutical industry, a topic frequently searched in environmental science journals. The compound’s atom economy and waste reduction potential are often highlighted in these discussions.

Analytical characterization of CAS 1955548-90-9 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques are essential for confirming the compound’s structural integrity and stoichiometry, topics frequently queried in analytical chemistry communities. Recent publications emphasize the use of high-resolution MS for detecting trace impurities, a critical aspect of quality control in API manufacturing.

Beyond pharmaceuticals, 1955548-90-9 has sparked interest in material science due to its potential as a ligand precursor for metal-organic frameworks (MOFs). Its chelating ability and thermal stability make it suitable for designing functional materials, a crossover application that bridges chemistry and nanotechnology—a trending subject in interdisciplinary research portals.

Regulatory aspects of {1-azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride are often discussed in patent literature. While not classified as a controlled substance, its intellectual property status varies by jurisdiction, a nuance explored in legal chemistry blogs. Companies frequently search for freedom-to-operate analyses before commercializing derivatives, reflecting the compound’s commercial viability.

Future directions for CAS 1955548-90-9 research may include crystallography studies to elucidate its solid-state behavior, or proteomics approaches to map its protein interactions. These align with broader scientific trends toward multi-omics integration and structure-based drug design, ensuring this compound remains a high-impact subject in peer-reviewed literature and grant proposals.